Cas no 19796-49-7 (4-amino-6-phenylpyrimidine-5-carbonitrile)

• Product Name: 4-amino-6-phenylpyrimidine-5-carbonitrile
• CAS No: 19796-49-7
• MF: C₁₁H₈N₄
• MW: 196.20802116394
• CID: 1388967
• PubChem ID: 824617
• Update Time: 2025-04-20

4-amino-6-phenylpyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-phenylpyrimidine-5-carbonitrile
• BJYABIWEHPPBMS-UHFFFAOYSA-
• 4-amino-6-phenyl-pyrimidine-5-carbonitrile
• AC1LGNYK
• HC210440
• S03-0297
• 4-amino-5-cyano-6-phenylpyrimidine
• 4-Amino-5-cyan-6-phenylpyrimidin
• 4-amino-6-phenyl-5-pyrimidinecarbonitrile
• C11H8N4
• c12-6-9-10(14-7-15-11(9)13)8-4-2-1-3-5-8
• h1-5,7H,(H2,13,14,15)
• DTXSID60356454
• InChI=1/C11H8N4/c12-6-9-10(14-7-15-11(9)13)8-4-2-1-3-5-8/h1-5,7H,(H2,13,14,15)
• AKOS015916813
• 19796-49-7

• Inchi： 1S/C11H8N4/c12-6-9-10(14-7-15-11(9)13)8-4-2-1-3-5-8/h1-5,7H,(H2,13,14,15)
• InChI Key： BJYABIWEHPPBMS-UHFFFAOYSA-N
• SMILES： N1C=NC(=C(C#N)C=1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 196.074896272g/mol
• Monoisotopic Mass: 196.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų